N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C14H15NO4/c16-13(12-4-2-7-18-12)15-9-14(17)6-1-3-11-10(14)5-8-19-11/h2,4-5,7-8,17H,1,3,6,9H2,(H,15,16)
• InChI Key: FVAMIINZYQVRMC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)C3=CC=CO3)O
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

The compound of interest belongs to a class of chemicals that includes furyl(aryl)alkanes and their derivatives, known for their complex synthesis routes and significant biochemical applications. Research has explored various synthetic pathways and the reactivity of furan and benzofuran derivatives, highlighting their potential in medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of benzofuran derivatives, including those similar to the compound of interest, involves multi-step reactions. Techniques such as alkylation, rearrangement, and cyclization are commonly employed. For instance, 2-hydroxyaryl(5-methylfur-2-yl)alkanes have been synthesized and rearranged into 3-R-benzo[b]furan derivatives through treatment with ethanolic HCl solution, showcasing the complex synthetic routes these compounds undergo (Gutnov et al., 1999).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by X-ray single crystal diffraction analysis, revealing detailed insights into their geometric and electronic structure. These analyses help understand the compound's reactivity and potential interactions with biological targets (Chen, Ye, & Hu, 2012).

Chemical Reactions and Properties

Benzofuran derivatives undergo a variety of chemical reactions, including isomerization, which involves the ring opening of the furan ring and subsequent closure to form different structural motifs. These reactions are influenced by the presence of substituents on the furan ring and the reaction conditions, such as the medium's acidity (Chilin, Rodighiero, & Guiotto, 1998).

Physical Properties Analysis

The physical properties of benzofuran derivatives, including solubility, melting point, and crystallinity, are crucial for their application in drug design and materials science. These properties are determined through analytical techniques like NMR, MS, and elemental analysis, providing a comprehensive understanding of the compound's behavior in different environments.

Chemical Properties Analysis

The chemical properties of benzofuran derivatives, such as reactivity, stability, and electronic characteristics, are central to their utility in chemical syntheses and pharmaceutical applications. Studies have explored the reactivity of these compounds towards various reagents, shedding light on their potential as intermediates in the synthesis of complex molecules.

• Synthesis of Benzofuran Derivatives and Reaction Analysis (Gutnov et al., 1999).
• Molecular Structure Characterization (Chen, Ye, & Hu, 2012).
• Chemical Reactivity and Isomerization Processes (Chilin, Rodighiero, & Guiotto, 1998).